Cas no 1805545-28-1 (Methyl 5-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate)
Methyl 5-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate
-
- Inchi: 1S/C9H8F2INO2/c1-4-6(12)5(8(10)11)3-13-7(4)9(14)15-2/h3,8H,1-2H3
- InChI Key: QDMRTLCFDYWCTL-UHFFFAOYSA-N
- SMILES: IC1C(C(F)F)=CN=C(C(=O)OC)C=1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 240
- XLogP3: 2.7
- Topological Polar Surface Area: 39.2
Methyl 5-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029024469-250mg |
Methyl 5-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate |
1805545-28-1 | 95% | 250mg |
$1,038.80 | 2022-04-01 | |
| Alichem | A029024469-500mg |
Methyl 5-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate |
1805545-28-1 | 95% | 500mg |
$1,668.15 | 2022-04-01 | |
| Alichem | A029024469-1g |
Methyl 5-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate |
1805545-28-1 | 95% | 1g |
$2,779.20 | 2022-04-01 |
Methyl 5-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on Methyl 5-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate
Methyl 5-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate (CAS No. 1805545-28-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Methyl 5-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate (CAS No. 1805545-28-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its pyridine core substituted with a difluoromethyl group, an iodo moiety, and a methyl group, presents a unique combination of functionalities that make it a valuable intermediate in synthetic chemistry.
The presence of the difluoromethyl group in the molecule is particularly noteworthy, as this substituent is widely recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. The difluoromethyl group can also influence the electronic properties of the molecule, making it a useful tool for modulating reactivity in synthetic pathways. This feature has been exploited in various pharmaceutical applications, where the introduction of fluorine atoms can lead to improved pharmacokinetic profiles.
The iodo substituent on the pyridine ring adds another layer of complexity to this compound, providing a handle for further functionalization through cross-coupling reactions. Iodinated pyridines are commonly used in Suzuki-Miyaura and Stille couplings, which are pivotal reactions in the construction of complex molecular architectures. These reactions allow for the introduction of diverse functional groups at specific positions within the molecule, enabling the synthesis of a wide range of derivatives with tailored properties.
In addition to its synthetic utility, Methyl 5-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate has shown promise in several cutting-edge research areas. One such area is the development of novel anticancer agents. The pyridine scaffold is a common motif in many kinase inhibitors, which are critical targets in oncology research. By incorporating both difluoromethyl and iodo groups, this compound offers a platform for designing molecules that can selectively inhibit aberrantly active kinases involved in cancer progression.
Recent studies have highlighted the potential of this compound as a precursor for kinase inhibitors due to its ability to undergo sequential functionalization. For instance, the iodine atom can be readily displaced by various nucleophiles through cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups that are known to enhance binding affinity to target proteins. Furthermore, the difluoromethyl group can be further modified through fluorination or other derivatization strategies to fine-tune the pharmacological properties of the resulting compounds.
The versatility of Methyl 5-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate extends beyond oncology research. It has also been explored as a building block in the synthesis of antimicrobial agents. The combination of substituents on the pyridine ring can influence interactions with bacterial enzymes and cell wall components, making it a promising candidate for developing novel antibiotics. The ability to modify both the difluoromethyl and iodo groups allows for systematic exploration of structure-activity relationships (SAR), which is crucial for optimizing antimicrobial efficacy.
In conclusion, Methyl 5-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate (CAS No. 1805545-28-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as a versatile intermediate enables researchers to access complex molecular architectures with high precision, facilitating the discovery and development of novel therapeutic agents. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.
1805545-28-1 (Methyl 5-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)